Cas no 40474-98-4 (Hexadecane, iodo-)

• Product Name: Hexadecane, iodo-
• CAS No: 40474-98-4
• MF: C₁₆H₃₃I
• MW: 352.33769774437
• CID: 334204
• PubChem ID: 11007
• Update Time: 2025-04-19

Hexadecane, iodo- Chemical and Physical Properties

Names and Identifiers

• Hexadecane, iodo-
• 40474-98-4
• 1-IODOHEXADECANE
• n-Hexadecyl iodide
• DTXSID0049317
• CHEMBL1233571
• 1-iodo-hexadecane
• NS00033095
• FT-0607962
• AKOS006029121
• 1-Iodohexadecane, contains copper as stabilizer, 95%
• Hexadecyl iodide
• 1-iodanylhexadecane
• Cetyljodid
• Hexadecane, 1-iodo-
• A830208
• DTXCID9029273
• JO95X48M8O
• Q27281601
• CAS-544-77-4
• UNII-JO95X48M8O
• 1-Iodohexadecane contains copper as stabilizer
• 544-77-4
• Cetyl iodide
• SCHEMBL562180
• MFCD00001089
• CS-0179397
• NCGC00260391-01
• I0408
• D91141
• EINECS 208-879-4
• Tox21_202845

• Inchi： 1S/C16H33I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-16H2,1H3
• InChI Key： KMWHQYDMBYABKL-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 352.163
• Monoisotopic Mass: 352.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.121 g/mL at 25 °C(lit.)
• Melting Point: 21-23 °C(lit.)
• Boiling Point: 206-207 °C10 mm Hg(lit.)
• Flash Point: 137.5°C
• Refractive Index: n20/D 1.4806(lit.)